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Compound of Interest

Compound Name: 2,4-Dichloroaniline

Cat. No.: B164938

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical
properties and structural characteristics of 2,4-dichloroaniline. The information is presented to
support research, development, and safety protocols involving this compound. All quantitative
data has been summarized in structured tables for ease of reference and comparison.

Chemical Identity and Structure

2,4-Dichloroaniline is an organic compound, specifically a dichloro-substituted aniline.[1] It is
one of six isomers of dichloroaniline.[1] The structural information and key identifiers are
summarized below.

Identifier Value

IUPAC Name 2,4-dichloroaniline[2]

CAS Number 554-00-7[2]

Molecular Formula CeHsCI2N[1][2][3]

Canonical SMILES C1=CC(=C(C=C1CI)N)CI

nchi INChl=1S/C6H5CI2N/c7-4-1-2-6(9)5(8)3-4/h1-
3H,9H2[2][3]

InChiKey KQCMTOWTPBNWDB-UHFFFAOYSA-N[2][3]
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Physicochemical Properties

2,4-Dichloroaniline presents as beige or pale grey to reddish-brown crystals with a

characteristic odor.[2][4] The key physicochemical properties are detailed in the following table.

Property Value

Molecular Weight 162.02 g/mol [3][5][6]

Melting Point 59-62 °C (138-144 °F; 332-335 K)[1][7][8]
Boiling Point 245 °C (473 °F; 518 K) at 760 mmHg[1][41[5][7]
Density 1.567 g/cm3 at 20 °C[1][4][5]

Solubility Slightly soluble in water; soluble in alcohol and

ether.[2][4][5]

Vapor Density

5.6 (air = 1)[2]

Flash Point 115 °C (239 °F; 388 K)[1][2]
pKa (conjugate acid) 2.00[2]
LogP (Octanol-Water Partition Coefficient) 2.91]1][2]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2,4-dichloroaniline.

Various technigues are employed to confirm its structure and purity.

Spectrum Type Availability
1H NMR Available[9]
13C NMR Available[2][10]

Infrared (IR) Spectroscopy

Available (FTIR, ATR-IR, Near IR, Vapor Phase
IR)[2]

Mass Spectrometry (MS)

Available (Electron lonization)[3]
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While the availability of this data is confirmed, this guide does not reproduce the full spectra.
Researchers should refer to spectral databases for detailed information.

Safety and Handling

2,4-Dichloroaniline is a hazardous substance and requires careful handling. It is toxic if
swallowed, in contact with skin, or if inhaled, and may cause damage to organs through

prolonged or repeated exposure.[6][8] It is also very toxic to aquatic life with long-lasting
effects.[6]

GHS Hazard Pictograms:

e GHSO06: Toxic[1]

e GHSO08: Health hazard[1]

e GHSO09: Environmental hazard[1]

Key Hazard Statements:

e H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled[6]

e H373: May cause damage to organs through prolonged or repeated exposure[6]
e H410: Very toxic to aquatic life with long lasting effects[6]

Precautionary Measures:

e Handling: Use in a well-ventilated area, preferably under a fume hood. Avoid contact with
skin, eyes, and clothing.[6] Do not breathe dust.

e Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.[6][11] In case of insufficient ventilation, wear suitable respiratory
equipment.[6]

» Storage: Store in a tightly closed container in a dry, well-ventilated place.[6] Keep away from
acids, acid chlorides, acid anhydrides, and oxidizing agents.[4]
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o Disposal: Dispose of contents/container to a hazardous or special waste collection point in
accordance with local, regional, national, and/or international regulations.[6]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2,4-dichloroaniline are
extensive and beyond the scope of this guide. However, common analytical methodologies
include:

e Gas Chromatography-Mass Spectrometry (GC-MS): A standard method for the
determination of 2,4-dichloroaniline in various samples.[4]

o Capillary Electrophoresis: Used with electrochemical and fluorescence detection for its
analysis in water samples.[4]

» Ultrasound-assisted ionic liquid dispersive liquid-phase micro-extraction: A sample
preparation technique for the determination of 2,4-dichloroaniline.[4]

A common preparative method involves the chlorination and subsequent hydrolysis of
acetanilide.[4]

Logical Relationships of Key Properties

The following diagram illustrates the interconnectedness of the fundamental properties of 2,4-
dichloroaniline.
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Logical Relationships of 2,4-Dichloroaniline Properties

2,4-Dichloroaniline

CeHsCIl2N
Physicochemical Properties Applications
Structural Properties MW: 162.02 g/mol Intermediate in synthesis of:
IUPAC: 2,4-dichloroaniline MP: 59-62 °C - Pharmaceuticals
CAS: 554-00-7 BP: 245 °C - Agrochemicals
Density: 1.567 g/cm3 - Dyes

Spectroscopic Data

Safety Information

1H NMR
GHS Pictograms
13C NMR
Hazard Statements
IR
PPE

MS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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